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Introduction

This technical guide provides comprehensive chemical information and safety data for the
compound associated with CAS number 6035-47-8, identified as Sodium Formaldehyde
Sulfoxylate. This document is intended for use by professionals in research and development
who require detailed technical specifications, safety protocols, and experimental
methodologies. Sodium formaldehyde sulfoxylate, also known by trade names such as
Rongalite, is a potent reducing agent with applications in various industrial processes, including
as a bleaching agent in the textile and dye industry, and in redox initiator systems for polymer
formation.[1] It is also utilized in organic synthesis as a source of the sulfoxylate anion (SO227).

[1]

Chemical Information

Sodium Formaldehyde Sulfoxylate is a water-soluble antioxidant, typically available as a
dihydrate.[2] It is known to be a powerful carcinogen and its use in food products is prohibited
in some regions.[3]
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Chemical Identification and Properties

Property Value Source(s)
CAS Number 6035-47-8 [2IIAE1el7 8oL o][L]
sodium;hydroxymethanesulfina
IUPAC Name
te;dihydrate
Sodium
formaldehydesulfoxylate
dihydrate, Rongalite, Sodium
Synonyms [51[7]

hydroxymethanesulfinate
dihydrate, Formaldehyde

sodium sulfoxylate dihydrate

Molecular Formula

CHsNaOsS - 2H20

[4]16]

Molecular Weight 154.12 g/mol

Appearance White crystalline solid/powder [2][5]

Melting Point 64-68 °C [21[7]

- Soluble in water. Slightly

Solubility ) [21151[7]
soluble in alcohol.

Density 1.8 g/cm3 at 20 °C [7]
9.5-10.5 (100g/L in H20 at

pH [7]

20°C)

Safety Data

Sodium Formaldehyde Sulfoxylate is classified as a hazardous substance. It is suspected of

causing genetic defects and of damaging the unborn child.[10][11] Contact with acids liberates

toxic gas.[4][9]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

- H341: Suspected of causing
Germ cell mutagenicity 2 _
genetic defects

H361d: Suspected of

Reproductive toxicity 2 ) )
damaging the unborn child

This table is a summary. Always refer to the full Safety Data Sheet (SDS) before handling.

Handling and Storage

Handling:

o Wear personal protective equipment as required.[4][6]

Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[4]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

Wash hands before breaks and at the end of the workday.[4]

Storage:

Store in a cool place.[4]

Keep container tightly closed in a dry and well-ventilated place.[4]

Never allow the product to get in contact with water during storage.[4]

Do not store near acids.[4]

Experimental Protocols
Synthesis of Sodium Formaldehyde Sulfoxylate (One-
Step Process)
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A common method for the synthesis of Sodium Formaldehyde Sulfoxylate is a one-step
process utilizing sodium metabisulfite, zinc powder, and formaldehyde as the primary reactants.

[6]

Methodology:

In a suitable reactor, dissolve sodium metabisulfite in deionized water with stirring.
e Add zinc powder to the solution.
 Introduce a formaldehyde solution to the reaction mixture.

» Control the reaction temperature, with an activation temperature around 45-50°C and a
maximum reaction temperature of 95-102°C.[6]

» Allow the reaction to proceed for approximately 90 minutes.[6]

e The resulting product is a solution of sodium formaldehyde sulfoxylate with zinc oxide as a
byproduct.

e The final product can be isolated through filtration and crystallization.
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Synthesis of Sodium Formaldehyde Sulfoxylate

Reactants

(Sodium Metabisulfite) (Deionized Wate) (Zinc Powde) Gormaldehyde)

eaction Process

1. Dissolve Na25205
in H20
(2. Add Zn Powde)
3. Add Formaldehyde
Solution
4. React at 95-102°C
for 90 min
Products

Sodium Formaldehyde Zinc Oxide
Sulfoxylate Solution (Byproduct)

Click to download full resolution via product page

One-step synthesis workflow for Sodium Formaldehyde Sulfoxylate.

Assay of Sodium Formaldehyde Sulfoxylate (USP
Titration Method)

The United States Pharmacopeia (USP) provides a titrimetric method for the assay of Sodium

Formaldehyde Sulfoxylate.
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Methodology:

o Sample Preparation: Accurately weigh approximately 1 g of Sodium Formaldehyde
Sulfoxylate, dissolve it in about 25 mL of water in a 50-mL volumetric flask, and dilute to
volume with water.

« Titration: Transfer 4.0 mL of the sample solution to a conical flask containing 100 mL of
water.

e Titrate with 0.1 N iodine solution.
¢ As the endpoint is approached, add 3 mL of starch indicator solution.

e The endpoint is indicated by the first appearance of a permanent blue color.
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USP Titration Assay Workflow

Sample Preparation
1. Weigh ~1g of
Sodium Formaldehyde Sulfoxylate
2. Dissolve in H20 in a
50-mL volumetric flask
3. Dilute to volume
with H20

Titration Procedure

4. Take a 4.0 mL aliquot
into 100 mL H20

5. Titrate with
0.1 N lodine Solution
6. Add Starch Indicator
near endpoint

l

(7. Observe permanent

blue color (Endpoint)

Click to download full resolution via product page

Workflow for the USP titrimetric assay of Sodium Formaldehyde Sulfoxylate.

HPLC Method for Determination in Food Samples
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An indirect High-Performance Liquid Chromatography (HPLC) method can be used to
determine the presence of Sodium Formaldehyde Sulfoxylate in food samples by quantifying
the formaldehyde released upon its decomposition.[3][5]

Methodology:
o Sample Preparation and Derivatization:

o The formaldehyde released from the decomposition of sodium formaldehyde sulfoxylate in
the sample is reacted with 2,4-dinitrophenylhydrazine (DNPH).[5]

e Chromatographic Conditions:

[¢]

Column: Agilent TC-C18 (250mm x 4.6mm, 5um).[5]

[¢]

Mobile Phase: Acetonitrile-water (70:30).[5]

[e]

Flow Rate: 1.0 mL/min.[5]

o

Column Temperature: 30°C.[5]

[¢]

Detection: UV detector at 355 nm.[5]
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HPLC Determination Workflow

Sample Preparation
1. Decompose sample to
release Formaldehyde
2. React with DNPH to form
Formaldehyde-DNPH derivative
HPLC Analysis

G. Inject derivatized sample)
4. Separate on C18 column
with Acetonitrile/Water
(5. Detect at 355 nm)

Quantification

6. Quantify based on
calibration curve

Click to download full resolution via product page

Workflow for the indirect HPLC determination of Sodium Formaldehyde Sulfoxylate.

Logical Relationships in Organic Synthesis

Sodium Formaldehyde Sulfoxylate serves as a source of the sulfoxylate anion (SO22-), which
can act as a nucleophile in organic reactions. A key application is the synthesis of sulfones

from alkyl halides.
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Reaction Mechanism Outline:

Sodium Formaldehyde Sulfoxylate provides the hydroxymethanesulfinate anion
(HOCH=2S02).

This anion can undergo nucleophilic substitution with an alkyl halide.
The resulting intermediate can then eliminate formaldehyde to generate a sulfinate anion.

The sulfinate anion, being a good nucleophile, reacts with a second molecule of the alkyl
halide to form the final sulfone product.

Sulfone Synthesis from Alkyl Halides
Sodium Formaldehyde
Sulfoxylate Alkyl Halide (R-X)
(HOCH2S02~ Na*)

Nucleophilic
Substitution

Intermediate
(R-SO2CH20H)

Elimination

Sulfinate Anion Formaldehyde _

Nucleophilic
Substitution

Sulfone
(R-SO2-R)

Click to download full resolution via product page

Logical relationship in the synthesis of sulfones using Sodium Formaldehyde Sulfoxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b8005171?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8005171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

